Cas no 476355-50-7 (N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide)

• Product Name: N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide
• CAS No: 476355-50-7
• MF: C₂₀H₂₀N₄O₂S₃
• MW: 444.593400001526
• CID: 5759392
• PubChem ID: 5020386
• Update Time: 2025-11-02

N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• F0496-0029
• N2,N5-bis(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)thiophene-2,5-dicarboxamide
• 2-N,5-N-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide
• 476355-50-7
• N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide
• Oprea1_092367
• AKOS024578721
• 2,5-Thiophenedicarboxamide, N2,N5-bis(4,5,6,7-tetrahydro-2-benzothiazolyl)-

• Inchi： 1S/C20H20N4O2S3/c25-17(23-19-21-11-5-1-3-7-13(11)28-19)15-9-10-16(27-15)18(26)24-20-22-12-6-2-4-8-14(12)29-20/h9-10H,1-8H2,(H,21,23,25)(H,22,24,26)
• InChI Key： ZFLWXEAJZNQLOC-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C(C(NC3=NC4=C(CCCC4)S3)=O)S2)=O)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 444.07483941g/mol
• Monoisotopic Mass: 444.07483941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• pka: 5.55±0.20(Predicted)

Additional information on N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide

N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide: A Comprehensive Overview

N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide (CAS No. 476355-50-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to as a bis-benzothiazole thiophene dicarboxamide, belongs to a class of heterocyclic compounds that combine thiophene and benzothiazole moieties. Its molecular structure features two 4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl groups attached to a central thiophene-2,5-dicarboxamide core, making it a subject of interest in materials science, pharmaceuticals, and agrochemical research.

The compound's CAS number 476355-50-7 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. The bis-benzothiazole structure of this molecule is particularly noteworthy because it imparts unique electronic and photophysical properties, which are highly sought after in the development of organic semiconductors and fluorescent materials. Recent advancements in organic electronics have highlighted the importance of such compounds in creating next-generation devices like OLEDs and solar cells. This aligns with the growing global demand for sustainable and energy-efficient technologies, a topic that dominates current scientific and industrial discussions.

One of the most intriguing aspects of N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide is its potential role in pharmaceutical research. The benzothiazole moiety is a well-known pharmacophore, often associated with bioactive molecules exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Researchers are actively exploring whether this compound or its derivatives could serve as a scaffold for novel drug candidates. Given the ongoing need for new therapeutic agents, especially in the wake of global health challenges, this area of study is particularly relevant and timely.

In addition to its pharmaceutical potential, CAS 476355-50-7 has shown promise in agrochemical applications. The thiophene dicarboxamide structure is reminiscent of certain plant protection agents, leading to investigations into its use as a fungicide or insecticide. With the agricultural sector under pressure to develop safer and more effective crop protection solutions, this compound's unique properties could contribute to sustainable farming practices. This aligns with the broader societal focus on environmental sustainability and food security, topics that frequently appear in search engine queries and AI-driven research.

The synthesis of N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide typically involves multi-step organic reactions, with careful attention to reaction conditions and purification methods. The tetrahydrobenzothiazole groups are usually introduced through condensation reactions, while the central thiophene-2,5-dicarboxamide core can be derived from commercially available precursors. Researchers often optimize these synthetic routes to improve yields and reduce environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles.

From a commercial perspective, the market for specialized heterocyclic compounds like 476355-50-7 has been expanding steadily. The compound's CAS registry number serves as a crucial reference for procurement and regulatory documentation. Manufacturers and suppliers typically provide detailed technical data sheets that include information on purity, solubility, and storage conditions. These details are essential for researchers who incorporate this compound into their work, whether in academic settings or industrial R&D departments.

Looking ahead, the future applications of N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide may extend into emerging fields such as molecular electronics and nanotechnology. The compound's ability to participate in π-π stacking interactions and its potential for functionalization make it an attractive candidate for designing advanced materials. As nanotechnology continues to be a hot topic in scientific searches and publications, compounds with such versatile properties are likely to remain in focus.

For researchers working with CAS No. 476355-50-7, proper handling and characterization are paramount. While not classified as hazardous, standard laboratory safety protocols should always be followed when handling this or any chemical substance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify the compound's identity and purity, ensuring reliable results in subsequent applications.

The scientific literature contains numerous references to bis-benzothiazole derivatives and thiophene dicarboxamides, reflecting the broader interest in these structural motifs. However, N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide stands out due to its specific combination of these features. Researchers frequently search for information on its synthesis, properties, and potential uses, making comprehensive resources like this particularly valuable.

In conclusion, N2,N5-bis(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2,5-dicarboxamide (CAS 476355-50-7) represents an important compound at the intersection of multiple scientific disciplines. Its unique benzothiazole-thiophene hybrid structure offers numerous possibilities for innovation in materials science, pharmaceuticals, and beyond. As research continues to uncover new applications for this and related compounds, its significance in both academic and industrial contexts is likely to grow, making it a compound worth watching in the coming years.